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Introduction
The R18 peptide, a poly-arginine peptide, has demonstrated significant neuroprotective

properties.[1][2] A key mechanism underlying its therapeutic potential is the reduction of

intracellular calcium ([Ca2+]) influx, particularly in the context of excitotoxicity mediated by

over-activation of ionotropic glutamate receptors (iGluRs).[1][2] These application notes provide

detailed protocols for measuring the modulatory effect of the R18 peptide on intracellular

calcium concentrations in neuronal cells using fluorescent calcium indicators.

Principle
The protocols outlined below are designed to quantify changes in intracellular calcium levels in

cultured neurons in response to glutamate receptor agonists and to assess the inhibitory effect

of the R18 peptide on this calcium influx. The primary method described utilizes Fura-2 AM, a

ratiometric fluorescent dye that indicates intracellular calcium concentration. Upon binding to

Ca2+, the excitation maximum of Fura-2 shifts from ~380 nm to ~340 nm, while the emission

remains constant at ~510 nm. The ratio of fluorescence intensities at the two excitation

wavelengths is directly proportional to the intracellular calcium concentration, providing a robust

and reliable measurement that is less susceptible to variations in dye concentration, cell

thickness, or photobleaching.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b549395?utm_src=pdf-interest
https://www.benchchem.com/product/b549395?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412265/
https://pubmed.ncbi.nlm.nih.gov/32610439/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412265/
https://pubmed.ncbi.nlm.nih.gov/32610439/
https://www.benchchem.com/product/b549395?utm_src=pdf-body
https://www.benchchem.com/product/b549395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Neuroprotective Efficacy of R18 Peptide Against
Glutamate Receptor Agonist-Induced Excitotoxicity

Glutamate Receptor
Agonist (100 µM)

R18 Concentration (µM) Neuroprotection

Glutamic Acid 1 Almost complete

Glutamic Acid 2 Almost complete

NMDA 1 Almost complete

NMDA 2 Almost complete

Kainic Acid (KA) 5 Almost complete

Data summarized from dose-response efficacy studies.[1]

Table 2: Effect of R18 Peptide on iGluR-Mediated
Intracellular Calcium Influx

iGluR Agonist (100 µM) R18 Concentration (µM) Effect on [Ca2+] Influx

Glutamic Acid 2 Slight reduction

Glutamic Acid 5 Complete attenuation

NMDA 2 Complete attenuation

NMDA 5 Complete attenuation

Summary of findings from intracellular calcium measurements using Fura-2 AM.[1]

Experimental Protocols
Protocol 1: Measuring R18 Peptide's Effect on
Glutamate-Induced Calcium Influx in Primary Cortical
Neurons
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This protocol details the measurement of intracellular calcium changes in primary cortical

neurons in response to glutamate receptor agonists and the R18 peptide using the fluorescent

indicator Fura-2 AM.[1][3]

Materials:

Primary cortical neuron cultures

R18 peptide stock solution

Fura-2 AM (acetoxymethyl ester)

Minimal Essential Medium (MEM) with B27 supplement

Phenol-free Hank's Balanced Salt Solution (HBSS)

Glutamate receptor agonists (Glutamic acid, NMDA, AMPA, Kainic acid)

Glutamate receptor antagonists (MK-801, CNQX) - for controls

Fluorescence microplate reader or microscope with 340/380 nm excitation and ~510 nm

emission capabilities

Procedure:

Cell Culture: Culture primary cortical neurons in a suitable plate format (e.g., 96-well plate)

until the desired confluence is reached.

Fura-2 AM Loading:

Prepare a 5 µM Fura-2 AM loading solution in MEM/B27.

Remove the culture medium from the neurons and add the Fura-2 AM loading solution.

Incubate the cells for 30 minutes at 37°C.[1][3]

After incubation, gently wash the cells by replacing the loading solution with 50 µL of

phenol-free HBSS.[1][3]
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Peptide/Antagonist Pre-treatment:

For test wells, add the desired concentration of R18 peptide (e.g., 2 µM or 5 µM) to the

cells in HBSS.

For positive control wells, add glutamate receptor antagonists (e.g., 10 µM MK-801 and/or

10 µM CNQX).

Incubate for 10 minutes.[1][3]

Baseline Calcium Measurement:

Measure the baseline fluorescence ratio (340/380 nm excitation, ~510 nm emission) every

30 seconds for 1.5 minutes.[1][3]

Agonist Stimulation and Calcium Measurement:

Add the glutamate receptor agonist (e.g., 100 µM final concentration of glutamic acid,

NMDA, AMPA, or kainic acid) to the wells.

Immediately begin measuring the fluorescence ratio every 30 seconds for at least 5

minutes to monitor the change in intracellular calcium.[1][3]

Data Analysis:

Subtract the background fluorescence from all readings.

Calculate the ratio of the fluorescence intensities at 340 nm and 380 nm for each time

point.

Plot the change in the 340/380 nm ratio over time to visualize the calcium influx.

Mandatory Visualization
Signaling Pathway of R18 Peptide in Modulating
Glutamate-Induced Calcium Influx
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Caption: R18 peptide inhibits glutamate receptor-mediated Ca²⁺ influx.

Experimental Workflow for Measuring R18's Effect on
[Ca2+]idot
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Start: Culture Primary Neurons

Load with Fura-2 AM (5 µM, 30 min)

Wash with HBSS

Pre-treat with R18 or Control (10 min)

Measure Baseline Fluorescence (1.5 min)
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Measure Fluorescence (5 min)
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End: Determine R18 Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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